Cas no 2022790-52-7 (5-{[1-(Bromomethyl)cyclobutyl]methyl}-1,2-thiazole)

5-{[1-(Bromomethyl)cyclobutyl]methyl}-1,2-thiazole is a specialized brominated heterocyclic compound featuring a cyclobutylmethyl-thiazole core. Its reactive bromomethyl group makes it a valuable intermediate in organic synthesis, particularly for nucleophilic substitution reactions and cross-coupling methodologies. The cyclobutyl ring introduces steric constraints, which can influence regio- and stereoselectivity in downstream applications. This compound is suited for pharmaceutical and agrochemical research, where its structural motifs may contribute to bioactive molecule development. High purity and well-defined reactivity enhance its utility in precision synthetic routes. Proper handling under inert conditions is recommended due to the lability of the bromomethyl moiety.
5-{[1-(Bromomethyl)cyclobutyl]methyl}-1,2-thiazole structure
2022790-52-7 structure
Product Name:5-{[1-(Bromomethyl)cyclobutyl]methyl}-1,2-thiazole
CAS No:2022790-52-7
MF:C9H12BrNS
MW:246.167280197144
CID:5285621
Update Time:2025-06-13

5-{[1-(Bromomethyl)cyclobutyl]methyl}-1,2-thiazole Chemical and Physical Properties

Names and Identifiers

    • 5-{[1-(bromomethyl)cyclobutyl]methyl}-1,2-thiazole
    • Isothiazole, 5-[[1-(bromomethyl)cyclobutyl]methyl]-
    • 5-{[1-(Bromomethyl)cyclobutyl]methyl}-1,2-thiazole
    • Inchi: 1S/C9H12BrNS/c10-7-9(3-1-4-9)6-8-2-5-11-12-8/h2,5H,1,3-4,6-7H2
    • InChI Key: FXFKVBGXGUADOW-UHFFFAOYSA-N
    • SMILES: BrCC1(CC2=CC=NS2)CCC1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 159
  • XLogP3: 3.2
  • Topological Polar Surface Area: 41.1

5-{[1-(Bromomethyl)cyclobutyl]methyl}-1,2-thiazole Pricemore >>

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Additional information on 5-{[1-(Bromomethyl)cyclobutyl]methyl}-1,2-thiazole

Comprehensive Overview of 5-{[1-(Bromomethyl)cyclobutyl]methyl}-1,2-thiazole (CAS No. 2022790-52-7)

The compound 5-{[1-(Bromomethyl)cyclobutyl]methyl}-1,2-thiazole (CAS No. 2022790-52-7) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including a cyclobutyl ring and a thiazole moiety, make it a valuable intermediate in the synthesis of biologically active compounds. Researchers are particularly interested in its potential applications in drug discovery, given the rising demand for novel therapeutic agents targeting infectious diseases and metabolic disorders.

One of the key reasons for the growing interest in 5-{[1-(Bromomethyl)cyclobutyl]methyl}-1,2-thiazole is its role in the development of small-molecule inhibitors. With the increasing prevalence of antibiotic resistance, scientists are exploring new chemical entities to combat multidrug-resistant pathogens. The bromomethyl group in this compound offers a reactive site for further functionalization, enabling the creation of derivatives with enhanced bioactivity. This aligns with current trends in precision medicine and targeted therapy, where customized molecular designs are critical.

In addition to its pharmaceutical applications, CAS No. 2022790-52-7 is also being investigated for its utility in material science. The thiazole ring is known for its electron-rich properties, making it a candidate for use in organic semiconductors and conductive polymers. As the demand for flexible electronics and sustainable materials grows, this compound could play a pivotal role in advancing next-generation technologies.

From a synthetic chemistry perspective, the preparation of 5-{[1-(Bromomethyl)cyclobutyl]methyl}-1,2-thiazole involves multi-step reactions that highlight modern green chemistry principles. Researchers are optimizing protocols to minimize waste and reduce the use of hazardous reagents, reflecting the broader shift toward environmentally friendly manufacturing processes. This is particularly relevant given the increasing regulatory focus on chemical safety and sustainability.

The compound’s stability and reactivity profile have also made it a subject of interest in computational chemistry. Advanced molecular modeling techniques are being employed to predict its interactions with biological targets, accelerating the drug discovery pipeline. This approach is gaining traction as AI-driven drug design becomes more mainstream, offering faster and more cost-effective solutions for identifying lead compounds.

Another area of exploration for CAS No. 2022790-52-7 is its potential in agricultural chemistry. The thiazole scaffold is a common feature in many agrochemicals, and derivatives of this compound could lead to new pesticides or herbicides with improved efficacy and lower environmental impact. This is especially pertinent as the agricultural sector seeks to address challenges like climate change and food security.

In summary, 5-{[1-(Bromomethyl)cyclobutyl]methyl}-1,2-thiazole (CAS No. 2022790-52-7) is a versatile compound with broad applications across multiple scientific disciplines. Its relevance to drug discovery, material science, and sustainable chemistry positions it as a key player in addressing some of the most pressing challenges in modern research. As innovation continues to drive demand for specialized chemicals, this compound is poised to remain at the forefront of scientific advancement.

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